Cas no 2097957-98-5 (1-(1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine)

• Product Name: 1-(1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine
• CAS No: 2097957-98-5
• MF: C₁₂H₁₆N₄
• MW: 216.282241821289
• CID: 5723400
• PubChem ID: 121210868
• Update Time: 2025-11-05

1-(1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• F2198-0558
• 1-(1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine
• starbld0047798
• 2097957-98-5
• 1-(2-ethyl-5-pyridin-3-ylpyrazol-3-yl)-N-methylmethanamine
• AKOS026720961
• 1H-Pyrazole-5-methanamine, 1-ethyl-N-methyl-3-(3-pyridinyl)-

• Inchi： 1S/C12H16N4/c1-3-16-11(9-13-2)7-12(15-16)10-5-4-6-14-8-10/h4-8,13H,3,9H2,1-2H3
• InChI Key： UKJNSOCFWZDDOU-UHFFFAOYSA-N
• SMILES： N1(CC)C(=CC(C2C=NC=CC=2)=N1)CNC

Computed Properties

• Exact Mass: 216.137496527g/mol
• Monoisotopic Mass: 216.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.7Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 359.6±32.0 °C(Predicted)
• pka: 9.49±0.10(Predicted)

Additional information on 1-(1-ethyl-3-(pyridin-3-yl)-1H-pyrazol-5-yl)-N-methylmethanamine

Market Research and Analysis of 1-(1-Ethyl-3-(Pyridin-3-Yl)-1H-Pyrazol-5-Yl)-N-Methylmethanamine (CAS No. 2097957-98-5)

The compound 1-(1-Ethyl-3-(Pyridin-3-Yl)-1H-Pyrazol-5-Yl)-N-Methylmethanamine, identified by CAS No. 2097957-98-5, has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and potential applications in drug discovery. This molecule belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial effects.

Recent studies have highlighted the compound's potential as a lead molecule in the development of novel therapeutic agents. Its structure incorporates a pyridine ring fused with a pyrazole moiety, which enhances its stability and bioavailability. Additionally, the presence of an ethyl group and a methylamino substituent further modulates its pharmacokinetic properties, making it a promising candidate for preclinical testing.

Market demand for this compound is driven by its use in academic research, preclinical trials, and as an intermediate in drug synthesis. Key players in the global chemical market are increasingly focusing on sourcing high-purity samples of this compound to meet the growing demand from research institutions and pharmaceutical companies.

The global supply chain for CAS No. 2097957-98-5 is currently concentrated in regions with advanced chemical manufacturing capabilities, such as North America, Europe, and Asia-Pacific. Leading suppliers are investing in state-of-the-art facilities to ensure consistent quality and compliance with international regulatory standards.

In terms of market trends, there is a rising interest in custom synthesis services for this compound, particularly among small to medium-sized pharmaceutical firms. These firms are leveraging contract research organizations (CROs) to access specialized synthesis capabilities without significant capital investment.

The future outlook for CAS No. 2097957-98-5 is positive, with ongoing research exploring its potential applications in oncology and neurodegenerative diseases. As clinical data emerges, this compound is expected to play a pivotal role in advancing novel therapeutic strategies.